Cas no 1365803-10-6 (1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one)

• Product Name: 1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one
• CAS No: 1365803-10-6
• MF: C₁₅H₂₀BFO₃
• MW: 278.126908302307
• CID: 2138882
• Update Time: 2023-08-04

1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one
• DMKRYNIXNRPQPP-UHFFFAOYSA-N
• 1-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one

• Inchi： 1S/C15H20BFO3/c1-6-13(18)11-8-7-10(9-12(11)17)16-19-14(2,3)15(4,5)20-16/h7-9H,6H2,1-5H3
• InChI Key： DMKRYNIXNRPQPP-UHFFFAOYSA-N
• SMILES： FC1=C(C(CC)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Topological Polar Surface Area: 35.5